Cas no 533874-37-2 (7-methyl-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 7-methyl-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• CAS No: 533874-37-2
• MF: C₂₄H₂₁N₃O₄
• MW: 415.441245794296
• CID: 5946652
• PubChem ID: 4535028
• Update Time: 2025-06-03

7-methyl-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-methyl-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• 2H-1,4-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-7-methyl-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-
• 7-methyl-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
• F1596-0278
• Oprea1_229679
• 533874-37-2
• AKOS024608865
• 7-methyl-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one

• Inchi： 1S/C24H21N3O4/c1-15-11-12-20-19(13-15)23(17-7-4-3-5-8-17)26(14-22(28)25-20)24(29)18-9-6-10-21(16(18)2)27(30)31/h3-13,23H,14H2,1-2H3,(H,25,28)
• InChI Key： AQUCFLKYIAIGLQ-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(C)C=C2C(C2=CC=CC=C2)N(C(=O)C2=CC=CC([N+]([O-])=O)=C2C)CC1=O

Computed Properties

• Exact Mass: 415.15320616g/mol
• Monoisotopic Mass: 415.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 644.3±55.0 °C(Predicted)
• pka: 13.10±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 7-methyl-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

Comprehensive Overview of 7-methyl-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 533874-37-2)

The compound 7-methyl-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 533874-37-2) is a structurally intricate molecule belonging to the benzodiazepine class, which has garnered significant attention in pharmaceutical and chemical research. With its unique nitrobenzoyl and phenyl substituents, this compound exhibits distinct physicochemical properties, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its potential as a scaffold for designing novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and enzyme modulation.

In recent years, the demand for specialized heterocyclic compounds like 7-methyl-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one has surged, driven by advancements in high-throughput screening and computational chemistry. The compound’s nitro group and methyl substitutions contribute to its electronic and steric profile, which is critical for interactions with biological targets. This aligns with current trends in precision medicine, where tailored molecular structures are essential for optimizing drug efficacy and minimizing off-target effects.

From a synthetic perspective, the preparation of CAS No. 533874-37-2 involves multi-step organic transformations, including condensation reactions and cyclization strategies. The presence of the benzodiazepin-2-one core offers versatility for further derivatization, a feature highly valued in medicinal chemistry. Laboratories focusing on small-molecule libraries often prioritize such compounds due to their potential as lead candidates for therapeutic development. Notably, the 3-nitrobenzoyl moiety may also play a role in photophysical applications, expanding its utility beyond pharmaceuticals.

The growing interest in 7-methyl-4-(2-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one is reflected in its inclusion in chemical databases and patent literature. Questions frequently searched in academic and industrial circles include: "What are the synthetic routes for CAS No. 533874-37-2?" and "How does the nitro group influence the compound’s reactivity?" These queries underscore the need for detailed technical resources on this molecule. Furthermore, its potential role in neuropharmacology has sparked discussions about its applicability in GABA receptor studies, a hot topic in neuroscience research.

In summary, CAS No. 533874-37-2 represents a compelling case study in the intersection of organic synthesis and drug design. Its structural complexity and functional diversity position it as a valuable entity for both academic and industrial research, particularly in the evolving landscape of targeted therapeutics and functional materials. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in chemical innovation.